molecular formula C10H11NO2 B8288168 4-(3-Hydroxyphenoxy)butyronitrile

4-(3-Hydroxyphenoxy)butyronitrile

Cat. No.: B8288168
M. Wt: 177.20 g/mol
InChI Key: BYSKQXSCNGHGIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Hydroxyphenoxy)butyronitrile is a nitrile derivative featuring a phenoxy group substituted with a hydroxyl group at the meta-position. This compound has garnered attention in materials science and organic synthesis due to its hydroxyl group, which enhances polarity and hydrogen-bonding capacity. Key synthetic routes include:

  • Nucleophilic displacement: Wang et al. (2015) synthesized 4-(3-hydroxyphenoxy)phthalonitrile (HPPH) via a one-pot reaction involving 4-nitrophthalonitrile and 3-hydroxyphenol .
  • Demethylation: Frączk et al. (2018) prepared 2-(3-hydroxyphenoxy)-5-chlorobenzonitrile by reacting 3-fluoro-5-chlorobenzonitrile with 3-methoxyphenol, followed by BBr₃-mediated demethylation .

Properties

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

4-(3-hydroxyphenoxy)butanenitrile

InChI

InChI=1S/C10H11NO2/c11-6-1-2-7-13-10-5-3-4-9(12)8-10/h3-5,8,12H,1-2,7H2

InChI Key

BYSKQXSCNGHGIH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCCCC#N)O

Origin of Product

United States

Comparison with Similar Compounds

Substituted Phenoxy Butyronitriles

Compound Name Substituent(s) Key Properties/Applications Reference
4-(3-Hydroxyphenoxy)butyronitrile -OH (meta) High polarity, hydrogen bonding; used in phthalonitrile polymer systems .
4-(2-Bromophenoxy)butyronitrile -Br (ortho) Lower polarity; bromine enhances electrophilicity. Yield: 73% (0.1748 g) .
4-(3-Bromophenoxy)butyronitrile -Br (meta) Similar reactivity to ortho-Br analog; lower yield (46%, 0.1096 g) .
4-(2,4-Dichlorophenoxy)butyronitrile -Cl (ortho, para) Increased lipophilicity; potential agrochemical applications .

Structural Insights :

  • Electron-withdrawing groups (e.g., -Br, -Cl) increase stability and resistance to biodegradation compared to -OH .
  • Hydroxyl group enhances solubility in polar solvents and facilitates polymerization in materials science .

Amino-Substituted Butyronitriles

Compound Name Substituent(s) Key Properties/Applications Reference
4-(Dimethylamino)butyronitrile -N(CH₃)₂ Strong electron-donating group; increased basicity and solubility. Used in pharmaceutical intermediates .
4-(Dibutylamino)butyronitrile -N(C₄H₉)₂ Higher lipophilicity; applications in organic synthesis .

Functional Group Impact :

  • Amino groups (-NH₂, -NR₂) improve solubility in aqueous media but may reduce thermal stability compared to hydroxylated analogs .

Agrochemical Butyronitrile Derivatives

Compound Name Structure/Substituents Key Properties/Applications Reference
Fenbuconazole -Cl (para), -C₆H₅, -1H-1,2,4-triazole Triazole fungicide; inhibits ergosterol synthesis. MW: 336.8 g/mol .
Butyronitrile (parent) -H (no substituents) High volatility; precursor to amprolium (poultry drug). Biodegradable via Rhodococcus sp. MTB5 .

Physicochemical and Environmental Properties

Surface Tension and Solubility

  • Butyronitrile : Surface tension = 27.5 dyn/cm at 20°C .

Biodegradation

  • Butyronitrile : Fully mineralized by Rhodococcus sp. MTB5 via nitrile hydratase and amidase pathways .
  • Halogenated Derivatives : Slower degradation due to reduced microbial accessibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.